Cas no 81113-14-6 (2-(hydroxymethyl)pyridine-3-carboxylic acid)
81113-14-6 structure
Product Name:2-(hydroxymethyl)pyridine-3-carboxylic acid
CAS No:81113-14-6
MF:C7H7NO3
MW:153.135381937027
CID:707981
PubChem ID:12758258
Update Time:2025-04-19
2-(hydroxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)-3-Pyridinecarboxylic acid
- 2-(HYDROXYMETHYL)NICOTINIC ACID
- 2-(hydroxymethyl)pyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 2-(hydroxymethyl)- (9CI)
- 3-Pyridinecarboxylicacid, 2-(hydroxymethyl)-
- CS-0112632
- EN300-658569
- DTXSID50509119
- D77099
- 81113-14-6
- 2-hydroxy-methylnicotinic acid
- 2-(Hydroxymethyl)nicotinicacid
- SCHEMBL3880000
-
- Inchi: 1S/C7H7NO3/c9-4-6-5(7(10)11)2-1-3-8-6/h1-3,9H,4H2,(H,10,11)
- InChI Key: UFFXWEGDOSFZEE-UHFFFAOYSA-N
- SMILES: OCC1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 153.042593085g/mol
- Monoisotopic Mass: 153.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 70.4Ų
2-(hydroxymethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177165-5g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 5g |
$529 | 2021-08-05 | |
| Chemenu | CM177165-10g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 10g |
$795 | 2021-08-05 | |
| Chemenu | CM177165-25g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 25g |
$1328 | 2021-08-05 | |
| Chemenu | CM177165-5g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 5g |
$529 | 2022-06-10 | |
| Chemenu | CM177165-10g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 10g |
$795 | 2022-06-10 | |
| Chemenu | CM177165-25g |
2-(hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 25g |
$1328 | 2022-06-10 | |
| Alichem | A029206000-5g |
2-(Hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 5g |
$804.00 | 2023-09-01 | |
| Alichem | A029206000-10g |
2-(Hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 10g |
$1193.94 | 2023-09-01 | |
| Alichem | A029206000-25g |
2-(Hydroxymethyl)nicotinic acid |
81113-14-6 | 95% | 25g |
$2010.00 | 2023-09-01 | |
| Enamine | EN300-658569-0.05g |
2-(hydroxymethyl)pyridine-3-carboxylic acid |
81113-14-6 | 95.0% | 0.05g |
$1247.0 | 2025-03-13 |
2-(hydroxymethyl)pyridine-3-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
81113-14-6 (2-(hydroxymethyl)pyridine-3-carboxylic acid) Related Products
- 89-00-9(Quinolinic acid)
- 3222-56-8(2-methylpyridine-3-carboxylic acid)
- 129477-22-1(2,5-Dimethylnicotinic acid)
- 18970-62-2(2,3-Pyridinedicarboxylicacid, copper(2+) salt (1:1))
- 21636-09-9(2-methylpyridine-3-carboxylic acid hydrochloride)
- 53636-65-0(5-Methylpyridine-2,3-dicarboxylic acid)
- 5860-71-9(2,6-Dimethylnicotinic acid)
- 339155-13-4(2,3-Pyridinedicarboxylic acid)
- 28605-84-7(Pyridinedicarboxylicacid)
- 19182-29-7(3-formylpyridine-2-carboxylic acid)
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